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Compound Focus: Indatraline hydrochloride

CAS No.: 96850-13-4

Cat. No.: S530604

Identified Metabolites of Indatraline

The following table summarizes the metabolites of indatraline identified in a study using rat urine and

incubations with pooled human liver S9 fraction (pHLS9) [1].

Key

. . . Detection o

Metabolite Type Biotransformation Matrix Notable Characteristics
Steps

Phase | Aromatic hydroxylation  Rat urine, Two metabolites formed [1].
Metabolites pHLS9
Phase Il Glucuronidation Rat urine, Four metabolites formed; main metabolic
Metabolites pHLS9 pathway [1].
Note on Parent — Rat urine Parent indatraline was not detectable in
Compound rat urine; identification relies on

metabolites [1].

Experimental Protocol for Metabolite Identification

The experimental data is derived from a specific study that used the following methodologies [1]:
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e In Vitro Incubations:

o System: Pooled human liver S9 fraction (pHLS9) from 30 donors.

o Protein Concentration: 2 mg/mL in a final incubation volume of 150 pL.

o Substrate Concentration: 25 pM indatraline.

o Incubation Conditions: Carried out at 37°C for up to 480 minutes. Reactions were stopped by
adding ice-cold acetonitrile.

o Co-factors: The incubation system was supplemented with NADP+, UDP-glucuronic acid (for

glucuronidation), and PAPS (for sulfation), among others, to support both phase | and phase II
metabolism.

¢ In Vivo Sample Collection:

o Model: Male Wistar rat.
o Administration: Single oral dose of 2 mg/kg indatraline.
o Sample: Urine collected over a 24-hour period.

e Analytical Method:

o Technique: High-Performance Liquid Chromatography coupled to High-Resolution Tandem
Mass Spectrometry (HPLC-HRMS/MS).
o Identification: Metabolites were identified based on their accurate mass and specific

fragmentation patterns. The characteristic isotopic pattern of chlorine atoms in indatraline and
its metabolites aided in their identification.

Metabolic Pathway of Indatraline

The diagram below summarizes the primary metabolic fate of indatraline as identified in the study [1].
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Key Insights for Researchers

o Detection Strategy: The fact that the parent compound is not detectable in urine underscores the
importance of targeting its metabolites—particularly the hydroxylated and glucuronidated forms—for

toxicological or pharmacokinetic analyses [1].
¢ Analytical Advantage: The dichlorophenyl group in indatraline provides a distinct chlorine isotopic

pattern in mass spectrometry, which serves as a highly specific fingerprint for identifying its
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metabolites, even at low abundances [1].

e Comparative Context: This metabolic profile differs from that of other cocaine-like NPS. For
example, the main metabolic step for troparil, a substance studied in the same publication, is
demethylation rather than aromatic hydroxylation [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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